Cas no 1804892-49-6 (3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol
• CAS No: 1804892-49-6
• MF: C₉H₄F₈O₂
• MW: 296.114090919495
• CID: 4962650
• Update Time: 2025-10-05

3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol

• Inchi： 1S/C9H4F8O2/c10-7(11)19-6-4(8(12,13)14)1-3(18)2-5(6)9(15,16)17/h1-2,7,18H
• InChI Key： PUFBIXDUPKMMDI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1OC(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5

Additional information on 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol (CAS No. 1804892-49-6)

3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol (CAS No. 1804892-49-6) is a fluorinated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its trifluoromethyl and difluoromethoxy functional groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its uses in pharmaceuticals, agrochemicals, and advanced materials, driven by the growing demand for fluorinated compounds with enhanced performance characteristics.

The molecular structure of 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol features two trifluoromethyl groups at the 3 and 5 positions and a difluoromethoxy group at the 4 position of the phenol ring. This arrangement imparts high electronegativity and lipophilicity, which are critical for its applications in drug design and agrochemical formulations. The compound's CAS number 1804892-49-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its synthesis typically involves multi-step reactions, including fluorination and etherification, to achieve the desired substitution pattern.

In the pharmaceutical industry, 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol is being investigated as a key building block for the development of novel therapeutics. Its fluorinated aromatic core enhances metabolic stability and bioavailability, addressing common challenges in drug discovery. Recent studies highlight its potential in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. Additionally, the compound's lipophilic nature makes it a candidate for improving the pharmacokinetic profiles of drug candidates, a topic frequently searched by researchers in medicinal chemistry.

The agrochemical sector also benefits from the unique properties of 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol. Fluorinated compounds are known for their ability to resist degradation and enhance the efficacy of pesticides and herbicides. This compound's trifluoromethyl groups contribute to its stability under environmental conditions, making it a promising ingredient for next-generation crop protection products. Farmers and agronomists are increasingly interested in sustainable agrochemicals, and this compound aligns with the trend toward more efficient and environmentally friendly solutions.

Material science is another field where 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol shows promise. Its incorporation into polymers and coatings can improve properties such as thermal stability, chemical resistance, and surface energy. These advancements are particularly relevant for industries seeking high-performance materials for electronics, aerospace, and automotive applications. The compound's ability to modify surface characteristics is a hot topic in nanotechnology and advanced manufacturing, areas that attract significant interest from engineers and material scientists.

From a regulatory perspective, 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol (CAS No. 1804892-49-6) is subject to standard safety and environmental assessments. While it is not classified as a hazardous substance, proper handling and disposal practices are essential to ensure workplace safety and environmental protection. Compliance with REACH and other global regulations is a common concern for manufacturers and users of fluorinated compounds, making this an important consideration for stakeholders.

In conclusion, 3,5-Bis(trifluoromethyl)-4-(difluoromethoxy)phenol (CAS No. 1804892-49-6) is a versatile and high-value compound with broad applications across multiple industries. Its unique fluorinated structure and functional groups make it a subject of ongoing research and development. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in advancing innovation in pharmaceuticals, agrochemicals, and materials science. Its combination of stability, reactivity, and performance ensures its relevance in addressing contemporary challenges in these fields.